Cas no 1177294-89-1 ([(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine)

• Product Name: [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine
• CAS No: 1177294-89-1
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5734614
• PubChem ID: 60985709
• Update Time: 2025-06-08

[(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine
• N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-methylpropan-1-amine
• AKOS010212423
• 1177294-89-1
• F2169-0333
• EN300-167498
• 1H-Pyrazole-4-methanamine, 1,5-dimethyl-N-(2-methylpropyl)-
• (1,5-dimethyl-1h-pyrazol-4-yl)methyl](2-methylpropyl)amine

• Inchi： 1S/C10H19N3/c1-8(2)5-11-6-10-7-12-13(4)9(10)3/h7-8,11H,5-6H2,1-4H3
• InChI Key： NMHPMCDNMJRMFO-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1C)CC(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 268.7±25.0 °C(Predicted)
• pka: 9.43±0.29(Predicted)

Additional information on [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine

Comprehensive Overview of [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine (CAS No. 1177294-89-1)

The compound [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine (CAS No. 1177294-89-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,5-dimethyl-1H-pyrazole core, which is functionalized with a methylene bridge and an isobutylamine moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for pyrazole derivatives has surged due to their versatile applications in medicinal chemistry. Researchers are increasingly exploring compounds like [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine for their potential as enzyme inhibitors or receptor modulators. The CAS No. 1177294-89-1 is often cited in patent literature, underscoring its relevance in intellectual property discussions. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to such scaffolds can yield significant biological effects.

From a synthetic chemistry perspective, the preparation of [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine involves multi-step organic transformations. Key intermediates include 1,5-dimethyl-1H-pyrazole-4-carbaldehyde and isobutylamine, which undergo reductive amination to form the target molecule. The purity and yield of this compound are critical for its application in high-throughput screening assays, a topic frequently searched by chemists in drug discovery forums.

Environmental and regulatory considerations are also paramount when discussing CAS No. 1177294-89-1. While not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods. Users often search for biodegradability and eco-friendly alternatives, making it essential to address these aspects in any technical discussion.

The compound’s potential applications extend beyond pharmaceuticals. For instance, its structural features make it a candidate for catalysis or material science applications, particularly in the design of ligand systems for metal complexes. This versatility has sparked interest in academic and industrial circles, as evidenced by the rising number of publications referencing 1177294-89-1 in cross-disciplinary contexts.

Analytical characterization of [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently queried by researchers seeking validation protocols for similar amines. The compound’s stability under various pH and temperature conditions is another area of interest, particularly for formulators working on drug delivery systems.

In summary, [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methylpropyl)amine (CAS No. 1177294-89-1) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the ongoing demand for tailor-made heterocycles, ensure its continued relevance. As the scientific community prioritizes molecular diversity and functional group compatibility, this compound is poised to remain a key player in innovation-driven sectors.